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Compound of Interest

Compound Name: N-Nitrosodipropylamine-d14

Cat. No.: B580251

This document provides crucial safety and logistical information for the proper handling and
disposal of N-Nitrosodipropylamine-d14 (CAS No. 93951-96-3). As a deuterated
isotopologue of N-Nitrosodipropylamine, a probable human carcinogen, this compound must
be managed with extreme caution to ensure the safety of laboratory personnel and
environmental protection.[1][2] Adherence to all local, regional, national, and international
waste disposal regulations is mandatory.[3]

Immediate Safety and Handling Precautions

Before handling N-Nitrosodipropylamine-d14, ensure you are trained on its proper handling
and storage.[1] A designated and marked regulated area should be established for any work
with this substance.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, protective clothing, and safety glasses with side shields or goggles.[1] For
operations where aerosols or vapors may be generated, a NIOSH-approved respirator with
an organic vapor cartridge is recommended.

e Engineering Controls: Use this chemical only in areas with adequate exhaust ventilation,
such as a chemical fume hood, to minimize exposure.[1][3]

o Spill Response: In case of a spill, immediately evacuate the area. Absorb the spill with an
inert material (e.g., sand, diatomite) and collect it in a sealed, properly labeled container for
disposal.[4] Do not allow the material to enter drains or waterways.[3]
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o First Aid:

o

Skin Contact: Immediately wash the affected area thoroughly with soap and water and
remove contaminated clothing.[5]

o Eye Contact: Flush eyes immediately with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[3]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

o Ingestion: Do NOT induce vomiting. Wash out the mouth with water. In all cases of
exposure, seek immediate medical attention.

Summary of Chemical and Hazard Data

The following table summarizes key quantitative and hazard information for N-
Nitrosodipropylamine-d14.

Property Data

Chemical Name N-Nitrosodipropylamine-d14

NDPA-d14, N,N-bis(1,1,2,2,3,3,3-

Synonyms ] ] ]
heptadeuteriopropyl)nitrous amide[3][6][7]

CAS Number 93951-96-3[3][7]

Molecular Formula CeD14N20[3]

Molecular Weight 144.27 g/mol [3][7]
H302: Harmful if swallowed.[3][7]H350: May

GHS Hazard Statements cause cancer.[3][7]H411: Toxic to aquatic life
with long lasting effects.[3][7]

GHS Signal Word Danger(3][7]

Step-by-Step Disposal Procedures
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Waste containing N-Nitrosodipropylamine-d14 must be treated as hazardous. Do not dispose
of it down the drain or with general laboratory trash. Collect waste in sealed, clearly labeled
containers and store it in a locked, secure area away from incompatible materials.[1][3]

There are two primary methods for the disposal of N-Nitrosodipropylamine-d14: high-
temperature incineration and chemical degradation.

Method 1: High-Temperature Incineration (Preferred)

This is the most common and recommended method for the ultimate disposal of carcinogenic
waste.

o Collection: Collect all waste, including pure substance, contaminated solutions, and
disposable labware (gloves, pipette tips, etc.), in a designated, sealed, and properly labeled
hazardous waste container.

o Labeling: Label the container clearly as "Hazardous Waste," listing "N-
Nitrosodipropylamine-d14" and its associated hazards (Toxic, Carcinogen, Environmentally
Hazardous).

o Storage: Store the sealed container in a cool, well-ventilated, and secure area, segregated
from incompatible materials.[1]

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
The material should be destroyed via high-temperature incineration in a facility equipped with
a NOx scrubber to handle the nitrogen oxides produced during combustion.[8][9]

Method 2: Chemical Degradation

Chemical degradation can be used to convert the nitrosamine into less harmful products before
disposal. This is particularly useful for decontaminating solutions or glassware in the lab. A
simple and effective method involves reduction with an aluminum-nickel alloy.[10]

This procedure rapidly reduces nitrosamines to their corresponding, less harmful amines.[10]
Materials:

» Waste solution containing N-Nitrosodipropylamine-d14
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Aluminum-Nickel (Al-Ni) alloy powder (e.g., Raney nickel catalyst)

Aqueous alkali solution (e.g., 2M Sodium Hydroxide)

Appropriate reaction vessel (e.g., round-bottom flask)

Stir plate and stir bar

Fume hood

Procedure:

Preparation: Perform all steps within a certified chemical fume hood while wearing
appropriate PPE.

Reaction Setup: Place the nitrosamine waste solution into the reaction vessel.

Addition of Reagents: While stirring, cautiously add the Al-Ni alloy powder and the aqueous
alkali solution. The reaction is exothermic; add reagents slowly to control the temperature.

Reaction: Allow the mixture to react with continuous stirring. The reduction process is
generally rapid, converting the nitrosamine to dipropylamine and ammonia.[10]

Verification (Optional but Recommended): Before disposal, the treated solution can be
analyzed by a suitable method (e.g., GC-MS) to confirm the complete destruction of the
nitrosamine.

Final Disposal: Once degradation is complete, the resulting mixture, containing amines and
metal residues, must still be disposed of as hazardous waste according to institutional and
local regulations. Neutralize the solution if necessary and collect it in a labeled hazardous
waste container for pickup by a licensed disposal service.

Note: This degradation procedure is not recommended for waste dissolved in acetone or

dichloromethane, as the reaction may be slow or incomplete.[10]

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of N-
Nitrosodipropylamine-d14.
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Caption: Logical workflow for the safe disposal of N-Nitrosodipropylamine-d14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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